molecular formula C15H14N2O4 B8384199 Methyl 6-(benzyloxycarbonylamino)picolinate

Methyl 6-(benzyloxycarbonylamino)picolinate

Cat. No.: B8384199
M. Wt: 286.28 g/mol
InChI Key: SZMWNFOSCOEMSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(benzyloxycarbonylamino)picolinate is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H14N2O4

Molecular Weight

286.28 g/mol

IUPAC Name

methyl 6-(phenylmethoxycarbonylamino)pyridine-2-carboxylate

InChI

InChI=1S/C15H14N2O4/c1-20-14(18)12-8-5-9-13(16-12)17-15(19)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,16,17,19)

InChI Key

SZMWNFOSCOEMSP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC(=CC=C1)NC(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 6-aminopicolinate (10.65 g, 70 mmol, 1 eq) and sodium bicarbonate (13 g, 154 mmol, 2.2 eq) was dissolved in a mixture of acetone/water (2:1, 1M), and the solution cooled to 0° C. Benzyloxycarbonyl chloride (Cbz-Cl, 11.3 ml, 80.5 mmol, 1.15 eq) was added dropwise, and the reaction was warmed to room temperature and stirred for 18 hours. Water (200 mL) was added, and the resultant suspension was filtered to give a white solid. This solid was dissolved in methylene chloride, dried over magnesium sulfate, filtered, and concentrated under reduced pressure to provide methyl 6-(benzyloxycarbonylamino)picolinate (17.5 g).
Quantity
10.65 g
Type
reactant
Reaction Step One
Quantity
13 g
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reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
11.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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